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Compound of Interest

Compound Name: Aureonitol

Cat. No.: B1264973

This document provides a comprehensive guide for the safe handling and proper disposal of
Aureonitol, a tetrahydrofuran derivative used in research applications. Adherence to these
procedures is essential for maintaining laboratory safety, ensuring regulatory compliance, and
promoting environmental stewardship. While Aureonitol is not classified as a hazardous
substance under the Globally Harmonized System (GHS), responsible chemical lifecycle
management is a critical component of professional laboratory practice.[1]

Aureonitol Safety and Hazard Profile

Aureonitol is a fungal metabolite with documented antiviral properties, particularly against
influenza A and B viruses.[2][3][4] It is noted for its low cytotoxicity.[2] According to its Safety
Data Sheet (SDS), Aureonitol does not meet the criteria for classification as a hazardous
chemical. However, standard laboratory precautions should always be observed.

Table 1: Aureonitol Chemical and Safety Data
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Property Value Source
Chemical Formula C13H1802 PubChem

Molar Mass 206.28 g/mol PubChem
Appearance Powder / Solid Fisher Scientific
GHS Classification Not classified Cayman Chemical
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical
First Aid Measures No special measures required Cayman Chemical

| Personal Protection| Standard laboratory PPE recommended | General Best Practices |

Note: The toxicological properties of Aureonitol have not been fully investigated. Handle in
accordance with good industrial hygiene and safety practices.

Experimental Protocol: Preparation of Aureonitol for
In Vitro Antiviral Assays

This protocol details the preparation of Aureonitol solutions for use in experiments, such as
those evaluating its efficacy against influenza viruses. Proper handling during this stage is
crucial for generating non-hazardous waste streams suitable for simple disposal.

2.1 Materials

¢ Aureonitol powder (CAS: 71774-51-1)

o Dimethyl sulfoxide (DMSO), sterile

e Dulbecco's Modified Eagle Medium (DMEM) or other appropriate cell culture medium, sterile
o Calibrated analytical balance

» Sterile microcentrifuge tubes

 Sterile serological pipettes and pipette tips
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2.2 Procedure: Stock Solution Preparation (10 mM)

Pre-weigh: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Weigh Aureonitol: Carefully weigh approximately 2.06 mg of Aureonitol powder into the
tube. Record the exact weight.

Solubilization: Add the appropriate volume of sterile DMSO to the tube to achieve a final
concentration of 10 mM. For 2.06 mg, this would be 1 mL of DMSO.

Vortex: Cap the tube securely and vortex until the Aureonitol is completely dissolved.

Labeling: Clearly label the tube "Aureonitol 10 mM in DMSO," including the date and your
initials.

Storage: Store the stock solution at -20°C as recommended.

2.3 Procedure: Working Solution Preparation

Thaw: Thaw the 10 mM stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium (e.g.,
DMEM) to achieve the desired final concentrations for the experiment (e.g., 100 nM).

Waste Segregation: Dispose of contaminated pipette tips and tubes used for dilutions as
chemically contaminated solid waste.

Aureonitol Disposal Workflow

The following workflow provides a logical, step-by-step process for the disposal of Aureonitol

and associated materials. The primary goal is to prevent the contamination of non-hazardous

waste streams and ensure compliance with institutional and local regulations.
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Waste Generation
(Aureonitol Use)

Identify Waste Type

Empty Container

Solid Waste
(e.g., contaminated gloves, wipes, weigh paper)

Liquid Waste
(e.g., unused solutions)

Is it a concentrated
stock solution (in DMSO)?

Collect in a compatible, labeled
hazardous waste container for solvents.
(Consult EHS)

Empty Original Container

Dispose in Labeled Container for Triple-rinse with a suitable
Chemically Contaminated Solid Waste

solvent (e.g., water or ethanol)

Dilute Aqueous Waste
(e.g., from cell culture plates)

Collect rinsate as
hazardous waste

Dispose of rinsed container
in normal lab glass recycling or trash

Dispose down the drain with
copious amounts of water.
(Verify local regulations)

Click to download full resolution via product page

Caption: Step-by-step decision workflow for proper Aureonitol waste segregation and
disposal.

Best Practices for Laboratory Chemical Lifecycle
Management

Proper disposal is the final step in a chemical's lifecycle. Integrating best practices from

acquisition to disposal minimizes waste and enhances safety. This logical flow illustrates the
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ideal management of a research chemical like Aureonitol.

Acquisition Proper Storage Safe Use in Research Waste Generation Final Disposal

- Purchase minimum quantity needed - Store per SDS guidelines - Wear appropriate PPE - Minimize waste production - Follow institutional & EHS procedures
- Log into chemical inventory - Segregate incompatibles - Follow approved protocols - Segregate at point of generation - Document waste transfer

Click to download full resolution via product page

Caption: The logical progression of chemical management from acquisition to final disposal.

Detailed Disposal Procedures

5.1 Solid Waste

» Description: Includes chemically contaminated, non-sharp items such as gloves, bench
paper, weigh boats, and plastic consumables.

e Procedure:

o Collect all solid waste in a designated, clearly labeled container lined with a durable plastic

bag.
o The container should be labeled "Chemically Contaminated Solid Waste."

o When the bag is full, securely close it and transfer it to your laboratory's main solid
hazardous waste accumulation area.

5.2 Liquid Waste

o Concentrated Solutions: Unused stock solutions (e.g., 10 mM in DMSO) should be treated

as solvent waste.
o Collect in a designated, sealable waste container that is compatible with organic solvents.
o Label the container with a hazardous waste tag, listing all components.

o Keep the container closed except when adding waste.
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e Dilute Aqueous Solutions: Very dilute, low-volume aqueous solutions (nanomolar to low
micromolar range) may be eligible for drain disposal, pending local regulations.

o ALWAYS check with your institution's Environmental Health & Safety (EHS) office before
disposing of any chemical down the drain.

o If approved, flush with at least 20 times the volume of water.
5.3 Empty Containers

e Procedure:

[¢]

The original Aureonitol container must be triple-rinsed with a suitable solvent (e.qg.,
ethanol or water) to be considered non-hazardous.

o

The first two rinsates must be collected and disposed of as hazardous liquid waste.

[e]

After the third rinse, air dry the container.

(¢]

Deface the original label and dispose of the container in the appropriate laboratory
recycling bin (e.g., glass) or regular trash.

By following these procedures, researchers can ensure the safe and compliant disposal of
Aureonitol, contributing to a secure and professional laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]

o 2. Aureonitol, a Fungi-Derived Tetrahydrofuran, Inhibits Influenza Replication by Targeting Its
Surface Glycoprotein Hemagglutinin | PLOS One [journals.plos.org]

3. bioaustralis.com [bioaustralis.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1264973?utm_src=pdf-body
https://www.benchchem.com/product/b1264973?utm_src=pdf-body
https://www.benchchem.com/product/b1264973?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/32925m.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0139236
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0139236
https://www.bioaustralis.com/product/aureonitol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. Aureonitol, a Fungi-Derived Tetrahydrofuran, Inhibits Influenza Replication by Targeting Its
Surface Glycoprotein Hemagglutinin - PubMed [pubmed.ncbi.nlm.nih.gov]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264973#aureonitol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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